Cas no 55812-59-4 (AMMONIUM ANTHRAQUINONE-1-SULFONATE)

• Product Name: AMMONIUM ANTHRAQUINONE-1-SULFONATE
• CAS No: 55812-59-4
• MF: C₁₄H₁₁NO₅S
• MW: 305.305842638016
• CID: 89875
• PubChem ID: 108771
• Update Time: 2025-04-18

AMMONIUM ANTHRAQUINONE-1-SULFONATE Chemical and Physical Properties

Names and Identifiers

• AMMONIUM ANTHRAQUINONE-1-SULFONATE
• azanium,9,10-dioxoanthracene-1-sulfonate
• 1-Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-, ammonium salt
• 1-Anthracenesulfonic acid, 9,10-dihydro-9,10-dioxo-, ammonium salt (1:1)
• 1-Anthraquinonesulfonic acid, ammonium salt
• 9,10-dioxo-9,10-dihydroanthracene-1-sulfonic acid ammoniate (1:1)
• Ammonium 9,10-dihydro-9,10-dioxoanthracene-1-sulphonate
• 1-Anthracenesulfonicacid, 9,10-dihydro-9,10-dioxo-, ammonium salt (9CI)
• DTXSID4069056
• 55812-59-4
• V85R4BFZ3V
• Anthraquinone-1-sulfonic acid ammonium salt
• EINECS 259-836-1
• azane;9,10-dioxoanthracene-1-sulfonic acid
• Ammoniumanthraquinone-1-sulfonate

• Inchi： 1S/C14H8O5S.H3N/c15-13-8-4-1-2-5-9(8)14(16)12-10(13)6-3-7-11(12)20(17,18)19;/h1-7H,(H,17,18,19);1H3
• InChI Key： DYEWIYCIFREDCH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C(C3C=CC=CC=3C(C2=1)=O)=O)(=O)(=O)O.N

Computed Properties

• Exact Mass: 305.03600
• Monoisotopic Mass: 305.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 519
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Color/Form: Pale yellow crystalline powder
• Boiling Point: 627.5 °C at 760 mmHg
• Flash Point: 333.3 °C
• PSA: 100.13000
• LogP: 3.11340